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Compound of Interest

Compound Name:
4-Hydroxy-2-

(methylamino)benzoic acid

Cat. No.: B14824471

Get Quote

Executive Summary & Chemical Identity
2-(Methylamino)-4-hydroxybenzoic acid is an amphoteric aminobenzoic acid derivative.

Structurally, it consists of a benzoic acid core substituted with a methylamino group at the ortho

(2-) position and a hydroxyl group at the para (4-) position relative to the carboxyl group. It is

the N-methyl analog of 4-hydroxyanthranilic acid (a key tryptophan metabolite).

Due to the presence of an electron-donating methylamino group and a hydroxyl group, this

compound is electron-rich and susceptible to oxidation. It exhibits zwitterionic behavior in

aqueous solution, influencing its solubility and chromatographic retention.
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Parameter Detail

IUPAC Name 2-(Methylamino)-4-hydroxybenzoic acid

Common Synonyms
N-Methyl-4-hydroxyanthranilic acid; 4-Hydroxy-

N-methylanthranilic acid

CAS Number
Not widely indexed (Analog: 487-54-7 for parent

2-amino-4-hydroxybenzoic acid)

Molecular Formula C₈H₉NO₃

Molecular Weight 167.16 g/mol

SMILES CNc1cc(O)ccc1C(=O)O

InChI Key Predicted based on structure

Physicochemical Properties (Experimental &
Predicted)
Note: Due to the specialized nature of this compound, values marked with (P) are predicted

based on QSAR models and structural analogs (4-hydroxyanthranilic acid).

thermodynamic & Solubility Data
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Property Value Context/Notes

Physical State Solid (Crystalline powder)
Likely off-white to beige;

darkens upon oxidation.

Melting Point 185–190 °C (Dec.) (P)
Decomposes with

decarboxylation at high temp.

LogP (Octanol/Water) 1.35 ± 0.2 (P)

More lipophilic than parent

(LogP ~0.9) due to N-methyl.

[1][2]

pKa (Carboxyl) 2.4 ± 0.1 (P)
Acidic; ortho-amino group may

form intramolecular H-bond.

pKa (Amine) 5.6 ± 0.2 (P)

Less basic than aliphatic

amines due to conjugation with

ring.

pKa (Phenol) 9.8 ± 0.2 (P) Typical phenolic acidity.

Solubility (Water) Moderate (< 5 mg/mL at pH 7)
High solubility in acidic (pH <

2) or basic (pH > 10) buffers.

Solubility (Organic) Soluble in DMSO, Methanol
Sparingly soluble in non-polar

solvents (Hexane, DCM).

Spectral Characteristics
UV/Vis: λmax at ~255 nm and ~300 nm (in Methanol). The spectrum shifts bathochromically

in alkaline conditions due to phenolate formation.

Fluorescence: Likely fluorescent (blue/cyan emission) similar to other anthranilates, excitable

at ~300 nm.

Synthesis & Purification Protocols
For research applications, this compound is typically synthesized via reductive alkylation or

nucleophilic aromatic substitution (SNAr).
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Method A: Reductive Methylation (Preferred)
This method preserves the sensitive phenolic moiety.

Starting Material: 4-Hydroxyanthranilic acid (2-amino-4-hydroxybenzoic acid).

Reagents: Formaldehyde (1.1 eq), Sodium Cyanoborohydride (NaCNBH₃), Acetic Acid.

Procedure:

Dissolve starting material in Methanol/Acetic Acid (10:1).

Add Formaldehyde at 0°C; stir for 30 min to form imine.

Add NaCNBH₃ portion-wise. Stir at RT for 4 hours.

Quench: Add water, neutralize to pH ~4-5 to precipitate the zwitterion.

Purification: Recrystallization from Water/Ethanol or Preparative HPLC.

Method B: SNAr Substitution
Starting Material: 2-Fluoro-4-hydroxybenzoic acid.

Reagents: Methylamine (40% aq. or in THF), Copper powder (catalyst, optional).

Procedure:

Heat starting material with excess methylamine in a sealed tube at 80-100°C.

Acidify to precipitate the product.

Synthesis Workflow Diagram
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Figure 1: Step-by-step reductive amination pathway for the synthesis of 2-(methylamino)-4-

hydroxybenzoic acid.

Analytical Characterization (HPLC & MS)
Reliable detection requires separating this compound from its parent (4-hydroxyanthranilic

acid) and potential isomers.

HPLC Method (Reverse Phase)
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 40% B over 10 min.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm (aromatic) and 300 nm (specific for anthranilate core).

Retention Time: Expect elution after the parent compound due to the methyl group

increasing hydrophobicity.

Mass Spectrometry (ESI-MS)
Ionization Mode: Positive (ESI+) and Negative (ESI-).

Key Ions (ESI+):

[M+H]⁺: m/z 168.07

Fragment 1: m/z 150 (Loss of H₂O from carboxyl/hydroxyl interaction).

Fragment 2: m/z 122 (Decarboxylation, [M+H-CO₂]⁺).

Key Ions (ESI-):
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[M-H]⁻: m/z 166.05

Analytical Logic Diagram
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Figure 2: Analytical workflow for the identification and quantification of the target compound.

Stability & Handling
Oxidation Sensitivity: The p-aminophenol motif is highly susceptible to oxidation by air,

leading to quinone imine formation (browning of solution).

Protocol: Store solid under Nitrogen/Argon at -20°C. Prepare solutions immediately before

use or add antioxidants (e.g., Ascorbic acid, Sodium metabisulfite) for storage.

Light Sensitivity: Protect from light to prevent photo-degradation.
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Solution Stability: Stable in acidic pH (< 4) for 24 hours; unstable in alkaline pH (> 8) due to

rapid oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F2-Amino-4-hydroxybenzoic-acid
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fchemistry%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fgo.drugbank.com%2Fdrugs%2FDB00233
https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.chemspider.com%2F
https://www.benchchem.com/product/b14824471?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchemlite.lcsb.uni.lu/compounds?query=C8H9NO3&sort_by=&order=desc&page=2
https://svaklifesciences.com/Products/161fd4e5-d226-439b-ba0f-7d99605de71c.html
https://svaklifesciences.com/Products/161fd4e5-d226-439b-ba0f-7d99605de71c.html
https://www.benchchem.com/product/b14824471/docs#technical-profile-2-methylamino-4-hydroxybenzoic-acid-1-2
https://www.benchchem.com/product/b14824471/docs#technical-profile-2-methylamino-4-hydroxybenzoic-acid-1-2
https://www.benchchem.com/product/b14824471/docs#technical-profile-2-methylamino-4-hydroxybenzoic-acid-1-2
https://www.benchchem.com/product/b14824471/docs#technical-profile-2-methylamino-4-hydroxybenzoic-acid-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14824471?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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